Cas no 85979-33-5 ((2R,3R)-2-{(tert-butoxy)carbonylamino}-3-hydroxybutanoic acid)

• Product Name: (2R,3R)-2-{(tert-butoxy)carbonylamino}-3-hydroxybutanoic acid
• CAS No: 85979-33-5
• MF: C₉H₁₇NO₅
• MW: 219.234983205795
• MDL: MFCD00076986
• CID: 991290
• PubChem ID: 6992543
• Update Time: 2025-04-20

(2R,3R)-2-{(tert-butoxy)carbonylamino}-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• D-Allothreonine, N-[(1,1-dimethylethoxy)carbonyl]- (9CI)
• BOC-D(-)-ALLO-THREONINE
• (2R,3R)-2-{(tert-butoxy)carbonylamino}-3-hydroxybutanoic acid
• SCHEMBL1311851
• LLHOYOCAAURYRL-PHDIDXHHSA-N
• N-[(1,1-DIMETHYLETHOXY)CARBONYL]-D-ALLOTHREONINE
• N-Boc-D-allo-threonine
• N-(tert-Butoxycarbonyl)-D-threonine
• AKOS015923035
• (2R,3R)-2-((tert-Butoxycarbonyl)amino)-3-hydroxybutanoicacid
• N-Boc-D-threonine
• 55674-67-4
• (2R,3R)-2-((tert-Butoxycarbonyl)amino)-3-hydroxybutanoic acid
• (2R,3R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-HYDROXYBUTANOIC ACID
• 85979-33-5
• CS-0343531
• MFCD00076986
• B2990
• EN300-3222138
• (2R,3R)-3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• AT21343
• (2R,3R)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxybutanoic acid
• N-{[(1,1-dimethylethyl)oxy]carbonyl}-D-allothreonine
• BOC-D-ALLOTHREONINE
• N-(tert-butoxycarbonyl)-D-allo-threonine

• MDL： MFCD00076986
• Inchi： 1S/C9H17NO5/c1-5(11)6(7(12)13)10-8(14)15-9(2,3)4/h5-6,11H,1-4H3,(H,10,14)(H,12,13)/t5-,6-/m1/s1
• InChI Key： LLHOYOCAAURYRL-PHDIDXHHSA-N
• SMILES： O(C(N[C@@H](C(=O)O)[C@@H](C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 219.11067264g/mol
• Monoisotopic Mass: 219.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives